Tert-butyl 5-(methylamino)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate

• IUPAC Name: tert-butyl 5-(methylamino)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
• InChI: InChI=1S/C16H24N2O2/c1-16(2,3)20-15(19)18-10-9-12-7-5-6-8-13(12)14(11-18)17-4/h5-8,14,17H,9-11H2,1-4H3
• InChI Key: RUAGTWDBSVNUMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=CC=CC=C2C(C1)NC
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, tert-butyl groups are often introduced into molecules through reactions with tert-butyl alcohol or its derivatives. The synthesis of similar compounds often involves reactions with tert-butylamine.

Scientific Research Applications

1. Organic Synthesis and Drug Development

A practical synthesis method has been developed for compounds related to "Tert-butyl 5-(methylamino)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate," highlighting their potential in creating orally active pharmaceutical agents. For instance, a study by Ikemoto et al. (2005) details the synthesis of an orally active CCR5 antagonist, showcasing the compound's role in medicinal chemistry (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).

2. Polymer Science

The compound and its derivatives are used in the synthesis of polyamides with significant properties. Hsiao, Yang, and Chen (2000) synthesized new polyamides with flexible main-chain ether linkages and ortho-phenylene units from a related bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol, highlighting the material's potential in creating high-performance polymers (Hsiao, Yang, & Chen, 2000).

3. Asymmetric Synthesis of Amines

N-tert-Butanesulfinyl imines, closely related to the discussed compound, are highlighted for their versatility in the asymmetric synthesis of amines, as detailed by Ellman, Owens, and Tang (2002). These derivatives serve as powerful intermediates for creating a wide range of enantioenriched amines, demonstrating their importance in synthetic chemistry (Ellman, Owens, & Tang, 2002).

4. Chemical Conversion and Derivatives Synthesis

The chemical conversion of similar compounds into various derivatives opens up new pathways in drug development and organic chemistry. A study by Kojima, Minakawa, and Matsuda (2000) on the chemical conversion of a related carboxamide group into various products showcases the compound's versatility and potential for creating new molecular entities (Kojima, Minakawa, & Matsuda, 2000).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system it interacts with. Without specific studies on “Tert-butyl 5-(methylamino)-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate”, it’s challenging to predict its mechanism of action.